Cas no 2248258-29-7 (Tert-butyl 2-amino-2-(2-fluorophenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(2-fluorophenyl)acetate
• CAS No: 2248258-29-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6218014
• PubChem ID: 137941453
• Update Time: 2025-10-17

Tert-butyl 2-amino-2-(2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-2-(2-fluorophenyl)acetate
• 2248258-29-7
• EN300-6512252

• Inchi： 1S/C12H16FNO2/c1-12(2,3)16-11(15)10(14)8-6-4-5-7-9(8)13/h4-7,10H,14H2,1-3H3
• InChI Key： HRKKWLGMHKHIJP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(2-fluorophenyl)acetate

Research Brief on Tert-butyl 2-amino-2-(2-fluorophenyl)acetate (CAS: 2248258-29-7) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-amino-2-(2-fluorophenyl)acetate (CAS: 2248258-29-7) is a fluorinated amino acid derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its structural features, including the fluorophenyl moiety and tert-butyl ester group, contribute to its unique physicochemical properties and potential therapeutic applications.

Recent studies have explored the synthetic utility of 2248258-29-7 in the development of novel protease inhibitors and GPCR modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for α-aminophosphonate derivatives with enhanced blood-brain barrier permeability. The fluorine atom at the ortho position of the phenyl ring was found to significantly influence the compound's metabolic stability and binding affinity to target proteins, as evidenced by in vitro ADME studies.

In the context of drug discovery, researchers have utilized tert-butyl 2-amino-2-(2-fluorophenyl)acetate as a precursor for the synthesis of potential antipsychotic agents. A recent patent application (WO2023056321) disclosed its incorporation into novel dopamine D2/D3 receptor partial agonists, showing promising results in animal models of schizophrenia. The tert-butyl ester group in particular was noted for its role in improving the compounds' solubility profile during early-stage formulation development.

From a chemical biology perspective, this compound has emerged as a valuable tool for studying enzyme-substrate interactions in fluorinated metabolic pathways. A 2024 study published in ACS Chemical Biology reported its use as a probe to investigate the substrate specificity of amino acid decarboxylases, revealing unexpected stereoselectivity patterns in fluorinated substrate processing. These findings have important implications for the design of enzyme inhibitors targeting neurotransmitter biosynthesis.

The synthetic methodology for 2248258-29-7 has also seen advancements, with recent literature describing more efficient asymmetric synthesis routes. A Nature Protocols paper (2023) detailed a biocatalytic approach using engineered aminotransferases that achieved >99% enantiomeric excess, addressing previous challenges in stereocontrol during industrial-scale production. This development is particularly relevant given the increasing demand for enantiopure fluorinated pharmaceutical intermediates.

Looking forward, research on tert-butyl 2-amino-2-(2-fluorophenyl)acetate appears poised to expand into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested its potential utility in developing radiopharmaceuticals for PET imaging, leveraging the fluorine-18 isotope. Additionally, computational studies are increasingly being employed to predict novel derivatives with optimized pharmacological profiles, marking an important convergence of synthetic chemistry and in silico drug design methodologies.

In conclusion, tert-butyl 2-amino-2-(2-fluorophenyl)acetate (2248258-29-7) represents a versatile scaffold with growing importance in medicinal chemistry and chemical biology. Its unique structural features continue to enable innovative applications across multiple therapeutic domains, while recent synthetic advancements have improved its accessibility for research and development purposes. Future studies will likely further elucidate its potential in addressing unmet medical needs through targeted molecular design.